Cas no 2228863-43-0 (tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate
• CAS No: 2228863-43-0
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6299482
• PubChem ID: 165704777
• Update Time: 2025-06-08

tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate
• EN300-1873270
• 2228863-43-0
• tert-butyl N-[4-hydroxy-3-(4-oxobutyl)phenyl]carbamate

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(19)16-12-7-8-13(18)11(10-12)6-4-5-9-17/h7-10,18H,4-6H2,1-3H3,(H,16,19)
• InChI Key： BDFOVXHDLFXUMZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CCCC=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate

tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate (CAS No. 2228863-43-0): A Comprehensive Overview

tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate (CAS No. 2228863-43-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate is a carbamate derivative with a molecular formula of C₁₅H₂₁NO₄. The compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring containing a hydroxyl group and a 4-oxobutyl chain. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The tert-butyl group provides steric protection, enhancing the stability of the compound under various conditions. The hydroxyl group on the phenyl ring can participate in hydrogen bonding, which is crucial for interactions with biological targets. The 4-oxobutyl chain introduces additional reactivity and flexibility, allowing for diverse chemical modifications and functionalization.

Synthesis and Preparation

The synthesis of tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate typically involves multi-step reactions, starting from readily available starting materials. One common approach is to react 4-hydroxyacetophenone with tert-butyl chloroformate in the presence of a base such as triethylamine to form the intermediate tert-butyl 4-hydroxyphenylcarbamate. Subsequently, this intermediate can be reacted with 4-bromobutyric acid or its equivalent to introduce the 4-oxobutyl chain.

The reaction conditions are carefully optimized to ensure high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve product quality. Additionally, purification techniques such as column chromatography or recrystallization are employed to obtain pure samples of tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate.

Biological Activity and Applications

tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the effects of tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate on inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. The results showed that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

Furthermore, preliminary studies have explored the use of tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate as a lead compound for developing novel therapeutic agents for neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its neuroprotective effects make it an attractive candidate for further investigation.

Safety and Toxicology

The safety profile of tert-butyl N-4-hydroxy-3-(4-oxobutyl)phenylcarbamate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

Toxicological evaluations typically include assessments of acute toxicity, genotoxicity, and long-term toxicity in animal models. These studies help identify any potential adverse effects and guide the design of clinical trials. Additionally, pharmacokinetic studies are conducted to understand the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.

Clinical Trials and Future Directions

The promising preclinical results with tert-butyl N-4-hydroxy-3-(4-oxobutul)phenycarbamate have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate the safety and tolerability of the compound in healthy volunteers. These trials will provide valuable data on dosing regimens and potential side effects.

If initial clinical trials yield positive results, subsequent phase II trials will focus on assessing the efficacy of tert-butly N=hydroxy=3(=oxbutul phenycarbamate) in specific patient populations suffering from inflammatory or neurodegenerative conditions. The ultimate goal is to develop a safe and effective therapeutic agent that can improve patient outcomes.

In conclusion, tert-butlyl N=hydroxy=3(=oxbutul phenycarbamate (CAS No. 2228863=0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully characterize its properties and explore its potential benefits for human health.